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Cat. No.: B071401 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5,6-Trimethylpyrazine-2-carbaldehyde is a heterocyclic aromatic compound belonging to

the pyrazine family. Pyrazines are known for their significant roles as flavor and aroma

components in various foods and are also investigated for their potential pharmacological

activities. This technical overview consolidates the currently available information on 3,5,6-
trimethylpyrazine-2-carbaldehyde, focusing on its chemical and physical properties. It is

important to note that publicly accessible, in-depth research, including detailed synthesis

protocols, comprehensive biological activity studies, and associated experimental data for this

specific compound, is limited at the time of this review.

Chemical and Physical Properties
The fundamental chemical and physical characteristics of 3,5,6-trimethylpyrazine-2-
carbaldehyde are summarized below. This data is primarily sourced from chemical supplier

databases and public chemical information repositories.
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Property Value Source(s)

Molecular Formula C₈H₁₀N₂O [1][2]

Molecular Weight 150.18 g/mol [1]

CAS Number 186534-02-1 [1]

Boiling Point 231.8±35.0 °C at 760 mmHg [1]

Density 1.1±0.1 g/cm³

Flash Point 195.4±27.9 °C

Storage Conditions 2-8°C, under inert gas [1]

InChI

InChI=1S/C8H10N2O/c1-5-

6(2)10-8(4-11)7(3)9-5/h4H,1-

3H3

[2]

SMILES CC1=C(N=C(C(=N1)C)C=O)C [2]

Spectroscopic Data
Detailed experimental spectroscopic data such as ¹H-NMR, ¹³C-NMR, and IR spectra for 3,5,6-
trimethylpyrazine-2-carbaldehyde are not readily available in the reviewed literature.

However, predicted mass spectrometry data is available.

Predicted Collision Cross Section
The following table presents the predicted collision cross section (CCS) values for different

adducts of 3,5,6-trimethylpyrazine-2-carbaldehyde, which can be useful in mass

spectrometry-based identification.[2]
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Adduct m/z Predicted CCS (Å²)

[M+H]⁺ 151.08660 128.9

[M+Na]⁺ 173.06854 140.1

[M-H]⁻ 149.07204 130.9

[M+NH₄]⁺ 168.11314 148.5

[M+K]⁺ 189.04248 138.1

[M+H-H₂O]⁺ 133.07658 122.5

[M+HCOO]⁻ 195.07752 151.7

[M+CH₃COO]⁻ 209.09317 178.2

[M+Na-2H]⁻ 171.05399 135.8

[M]⁺ 150.07877 131.5

[M]⁻ 150.07987 131.5

Data calculated using CCSbase.[2]

Synthesis and Experimental Protocols
A thorough search of scientific databases did not yield specific and detailed experimental

protocols for the synthesis of 3,5,6-trimethylpyrazine-2-carbaldehyde. While general

methods for the synthesis of pyrazine derivatives exist, a validated and published procedure for

this particular compound is not available.

Biological Activity and Signaling Pathways
There is a notable absence of published research on the biological activities of 3,5,6-
trimethylpyrazine-2-carbaldehyde. Consequently, no information regarding its mechanism of

action, potential signaling pathway interactions, or pharmacological effects could be found.

Research on related compounds, such as 2,3,5-trimethylpyrazine, has explored their roles as

flavor agents and their metabolic pathways, but this information cannot be directly extrapolated

to the 2-carbaldehyde derivative.[3][4]
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Conclusion and Future Directions
3,5,6-Trimethylpyrazine-2-carbaldehyde remains a largely uncharacterized compound in the

scientific literature. While basic chemical and physical properties are documented, there is a

clear gap in the understanding of its synthesis, spectroscopic characterization, and biological

functions. For researchers and professionals in drug development, this presents both a

challenge and an opportunity. Future research should focus on:

Developing and publishing a reliable synthetic route to obtain the compound in sufficient

purity and yield.

Comprehensive spectroscopic analysis (NMR, IR, MS) to confirm its structure and provide

reference data.

In vitro and in vivo studies to investigate its potential biological activities, including but not

limited to antimicrobial, anti-inflammatory, or neuroactive properties, which are sometimes

associated with other pyrazine derivatives.

The lack of data necessitates that any research on this compound should begin with

fundamental chemical synthesis and characterization. The visualization of experimental

workflows or signaling pathways is not possible at this time due to the absence of relevant

studies.

Logical Relationship Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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